Cas no 380192-95-0 (4-{6-chloro-2H,3H,4H-[1,3]oxazino[5,6-h]quinolin-3-yl}-2,2,6,6-tetramethylpiperidine)

• Product Name: 4-{6-chloro-2H,3H,4H-[1,3]oxazino[5,6-h]quinolin-3-yl}-2,2,6,6-tetramethylpiperidine
• CAS No: 380192-95-0
• MF: C₂₀H₂₆ClN₃O
• MW: 359.8929438591
• CID: 5584033
• PubChem ID: 1276145
• Update Time: 2025-11-06

4-{6-chloro-2H,3H,4H-[1,3]oxazino[5,6-h]quinolin-3-yl}-2,2,6,6-tetramethylpiperidine Chemical and Physical Properties

Names and Identifiers

• IFLab1_004566
• HMS1424P12
• WAY-601673
• DNDI1417647
• SR-01000111847-1
• 4-{6-chloro-2H,3H,4H-[1,3]oxazino[5,6-h]quinolin-3-yl}-2,2,6,6-tetramethylpiperidine
• Oprea1_836170
• 380192-95-0
• STK967989
• CHEMBL2094867
• EU-0047748
• IDI1_010321
• 6-chloro-3-(2,2,6,6-tetramethylpiperidin-4-yl)-3,4-dihydro-2H-[1,3]oxazino[5,6-h]quinoline
• SR-01000111847
• 6-chloro-3-(2,2,6,6-tetramethylpiperidin-4-yl)-2,4-dihydropyrido[3,2-h][1,3]benzoxazine
• AKOS000808541
• F1031-0161
• Z56813799
• Oprea1_368933

• Inchi： 1S/C20H26ClN3O/c1-19(2)9-14(10-20(3,4)23-19)24-11-13-8-16(21)15-6-5-7-22-17(15)18(13)25-12-24/h5-8,14,23H,9-12H2,1-4H3
• InChI Key： SYJYOXCDRAMZEG-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=CN=C2C2=C(C=1)CN(CO2)C1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 359.1764402g/mol
• Monoisotopic Mass: 359.1764402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-{6-chloro-2H,3H,4H-[1,3]oxazino[5,6-h]quinolin-3-yl}-2,2,6,6-tetramethylpiperidine

4-{6-chloro-2H,3H,4H-[1,3]oxazino[5,6-h]quinolin-3-yl}-2,2,6,6-tetramethylpiperidine (CAS No. 380192-95-0)

4-{6-chloro-2H,3H,4H-[1,3]oxazino[5,6-h]quinolin-3-yl}-2,2,6,6-tetramethylpiperidine, commonly referred to by its CAS number 380192-95-0, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic framework and the presence of a chlorine atom at the 6-position of the oxazinoquinoline moiety.

The compound's structure comprises two main components: the oxazino[5,6-h]quinoline ring system and the piperidine ring substituted with four methyl groups at positions 2 and 6. The oxazinoquinoline system is a fused bicyclic structure consisting of a quinoline ring (a benzene ring fused with a pyridine ring) and an oxazine ring (a six-membered ring containing one oxygen atom). The piperidine ring is a six-membered amine-containing ring that is heavily substituted with methyl groups at positions 2 and 6.

The presence of the chlorine atom at position 6 of the oxazinoquinoline system introduces electron-withdrawing effects that can influence the compound's electronic properties and reactivity. This substitution pattern is particularly important in determining the compound's potential applications in drug design and materials science.

In recent years, researchers have focused on understanding the synthesis and properties of this compound to explore its potential applications in various fields. For instance, studies have shown that this compound exhibits interesting photophysical properties due to its extended conjugated system. These properties make it a candidate for applications in optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Beyond its electronic properties, this compound has also been investigated for its biological activity. Preliminary studies suggest that it may exhibit moderate inhibitory effects against certain enzymes involved in cellular signaling pathways. This has led to further research into its potential as a lead compound for drug development targeting specific therapeutic areas.

The synthesis of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry due to the complexity of its structure. Key steps in its synthesis include the formation of the oxazinoquinoline core through cyclization reactions followed by functionalization to introduce substituents such as the chlorine atom and methyl groups on the piperidine ring.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure. These techniques provide detailed insights into the spatial arrangement of atoms within the molecule and help validate synthetic procedures.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems if released into the environment during manufacturing or use. Studies are ongoing to determine how this compound behaves under various environmental conditions such as light exposure or microbial activity.

In summary,4-{6-chloro-2H,3H,4H-[1,3]oxazino[5,6-h]quinolin-3-yl}-2,2,6,6-tetramethylpiperidine (CAS No.380192-95-0) is a versatile organic compound with promising applications in both materials science and pharmacology due to its unique chemical structure and functional groups.